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Compound Name: Broussonin B

Cat. No.: B041139

For Researchers, Scientists, and Drug Development Professionals

Introduction

Broussonin B is a naturally occurring phenolic compound belonging to the diphenylpropane
class of molecules. First isolated from the paper mulberry (Broussonetia papyrifera), it has
since been identified in other plant species, including Broussonetia kazinoki and Anemarrhena
asphodeloides.[1] Emerging research has highlighted Broussonin B's diverse pharmacological
activities, positioning it as a molecule of significant interest for further investigation in drug
discovery and development. This technical guide provides a comprehensive overview of its
chemical structure, physicochemical properties, and key biological activities, supported by
detailed experimental protocols and pathway visualizations.

Chemical Structure and Physicochemical Properties

Broussonin B, with the IUPAC name 4-[3-(4-hydroxyphenyl)propyl]-3-methoxyphenol, is
characterized by a 1,3-diphenylpropane skeleton.[1] Its chemical identity is further defined by
the CAS Number 73731-86-9.[1][2]

Table 1: Chemical Identifiers for Broussonin B

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b041139?utm_src=pdf-interest
https://www.benchchem.com/product/b041139?utm_src=pdf-body
https://www.chemfaces.com/natural/Broussonin-B-CFN97695.html
https://www.benchchem.com/product/b041139?utm_src=pdf-body
https://www.benchchem.com/product/b041139?utm_src=pdf-body
https://www.chemfaces.com/natural/Broussonin-B-CFN97695.html
https://www.chemfaces.com/natural/Broussonin-B-CFN97695.html
https://pubchem.ncbi.nlm.nih.gov/compound/5315503
https://www.benchchem.com/product/b041139?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source

CAS Number 73731-86-9 [1][2]

Molecular Formula C16H1803 [2]
4-[3-(4-

IUPAC Name hydroxyphenyl)propyl]-3- [2]
methoxyphenol

COC1=C(C=CC(=C1)0)CCCC
SMILES [2]
2=CC=C(C=C2)0O

A summary of its key physicochemical properties is presented in Table 2. While experimentally
determined values for melting point and agueous solubility are not readily available in the cited
literature, computed values provide valuable estimates. The compound is qualitatively
described as being soluble in organic solvents such as dimethyl sulfoxide (DMSO), chloroform,
dichloromethane, ethyl acetate, and acetone.[1]

Table 2: Physicochemical Properties of Broussonin B

Property Value Source
Molecular Weight 258.31 g/mol [2]
XLogP3-AA (LogP) 3.9 [2]
Hydrogen Bond Donor Count 2 [2]
Hydrogen Bond Acceptor

C);untg p 3 12
Rotatable Bond Count 5 [2]
Purity >98% (by HPLC) [3]
Physical Description Powder

Biological and Pharmacological Properties
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Broussonin B has demonstrated a range of biological activities, with its anti-angiogenic, anti-
proliferative, and anti-invasive properties being the most extensively studied. It also exhibits
neurotrophic and anti-adipogenic effects.

Anti-Angiogenic Activity

Broussonin B has been shown to be a potent inhibitor of angiogenesis, the formation of new
blood vessels from pre-existing ones. This activity is primarily mediated through the inhibition of
the Vascular Endothelial Growth Factor (VEGF) signaling pathway, a critical regulator of
angiogenesis.

Specifically, Broussonin B has been found to suppress VEGF-A-stimulated endothelial cell
proliferation, migration, and tube formation in vitro.[3][4] Furthermore, it has been observed to
inhibit microvessel sprouting from rat aortic rings ex vivo.[4] The underlying mechanism
involves the inactivation of the VEGF Receptor 2 (VEGFR-2) and its downstream signaling
cascades, including the ERK, Akt, p70S6K, and p38MAPK pathways.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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